Cas no 1314957-11-3 (Potassium 4-(Morpholine-4-carbonyl)phenyltrifluoroborate)

• Product Name: Potassium 4-(Morpholine-4-carbonyl)phenyltrifluoroborate
• CAS No: 1314957-11-3
• MF: C₁₁H₁₂BF₃KNO₂
• MW: 297.122994422913
• MDL: MFCD09800742
• CID: 1074996
• PubChem ID: 46738071
• Update Time: 2025-05-22

Potassium 4-(Morpholine-4-carbonyl)phenyltrifluoroborate Chemical and Physical Properties

Names and Identifiers

• Potassium 4-(morpholine-4-carbonyl)-phenyltrifluoroborate
• Potassium 4-(Morpholine-4-carbonyl)phenyltrifluoroborate
• potassium,trifluoro-[4-(morpholine-4-carbonyl)phenyl]boranuide
• 1314957-11-3
• CS-0334505
• Potassium 4-(morpholine-4-carbonyl)-phenyl trifluoroborate
• Potassium4-(4-morpholinylcarbonyl)phenyltrifluoroborate
• AKOS025392285
• Potassium trifluoro(4-(morpholine-4-carbonyl)phenyl)borate
• AS-2338
• potassium trifluoro[4-(morpholine-4-carbonyl)phenyl]boranuide
• A906198
• Potassium4-(morpholine-4-carbonyl)-phenyltrifluoroborate
• Potassium 4-(4-morpholinylcarbonyl)phenyltrifluoroborate
• G68710
• Borate(1-), trifluoro[4-(4-morpholinylcarbonyl)phenyl]-, potassium (1:1), (T-4)-
• MFCD09800742
• Potassium trifluoro[4-(morpholine-4-carbonyl)phenyl]borate(1-)
• potassium;trifluoro-[4-(morpholine-4-carbonyl)phenyl]boranuide
• Potassium 4-(morpholine-4-carbonyl)phenyltrifluoroborate
• DTXSID50674194
• Potassium 4-(Morpholine-4-carbonyl)phenyltrifluoroborate

• MDL： MFCD09800742
• Inchi： 1S/C11H12BF3NO2.K/c13-12(14,15)10-3-1-9(2-4-10)11(17)16-5-7-18-8-6-16;/h1-4H,5-8H2;/q-1;+1
• InChI Key： MRPGRGIUSTVBMG-UHFFFAOYSA-N
• SMILES： [K+].F[B-](C1C=CC(=CC=1)C(N1CCOCC1)=O)(F)F

Computed Properties

• Exact Mass: 297.0550248g/mol
• Monoisotopic Mass: 297.0550248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Melting Point: 195-200 °C

Potassium 4-(Morpholine-4-carbonyl)phenyltrifluoroborate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：Store at room temperature

Additional information on Potassium 4-(Morpholine-4-carbonyl)phenyltrifluoroborate

Comprehensive Overview of Potassium 4-(Morpholine-4-carbonyl)phenyltrifluoroborate (CAS No. 1314957-11-3)

Potassium 4-(Morpholine-4-carbonyl)phenyltrifluoroborate (CAS No. 1314957-11-3) is a highly specialized organoboron compound widely utilized in modern synthetic chemistry. Its unique structure, featuring a trifluoroborate group and a morpholine carbonyl moiety, makes it a versatile reagent for cross-coupling reactions, particularly in pharmaceutical and agrochemical research. This compound is part of the growing trend in boronic acid derivatives, which are pivotal in Suzuki-Miyaura coupling—a reaction frequently searched by chemists for its efficiency in carbon-carbon bond formation.

The demand for Potassium 4-(Morpholine-4-carbonyl)phenyltrifluoroborate has surged due to its stability and solubility in aqueous and organic solvents, addressing common challenges in catalysis and drug discovery. Researchers often inquire about its role in peptide modification and bioconjugation, as its phenyltrifluoroborate group enables mild reaction conditions, reducing side reactions. This aligns with the industry's shift toward greener and more sustainable synthetic methodologies, a hot topic in 2024.

In analytical applications, this compound’s CAS No. 1314957-11-3 serves as a critical identifier for quality control and regulatory compliance. Laboratories prioritize its use in high-throughput screening due to its compatibility with automated systems. Additionally, its morpholine component is frequently discussed in forums focusing on heterocyclic chemistry, as it enhances bioavailability in drug candidates—a key concern for medicinal chemists.

From an SEO perspective, terms like "boronate reagents," "cross-coupling catalysts," and "trifluoroborate applications" are highly searched alongside this compound’s name. Its relevance to click chemistry and bioorthogonal reactions further boosts its visibility in academic and industrial databases. As synthetic pathways evolve, Potassium 4-(Morpholine-4-carbonyl)phenyltrifluoroborate remains a cornerstone for innovations in small-molecule synthesis and material science.

Future research directions may explore its potential in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, areas gaining traction in oncology and neurodegenerative disease studies. With its balanced reactivity and commercial availability, this compound exemplifies the intersection of precision chemistry and scalable production, answering the market’s call for reliable building blocks in complex molecular architectures.